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Compound of Interest

Compound Name: beta-Bromostyrene

Cat. No.: B074151

Physical Properties of beta-Bromostyrene: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of beta-
bromostyrene, specifically its boiling point and density. The information is presented to
support research, development, and quality control activities involving this compound. Data is
provided for both cis and trans isomers where available.

Core Physical Properties

Beta-bromostyrene, also known as (2-bromoethenyl)benzene, is a halogenated aromatic
compound. Its physical characteristics are crucial for handling, reaction setup, and purification
processes. The presence of the bromine atom and the stereochemistry of the double bond
significantly influence these properties.

Data Summary

The following table summarizes the reported boiling point and density values for beta-
bromostyrene and its isomers. It is important to note that boiling points are pressure-
dependent.
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Property Isomer Value Conditions
Boiling Point Mixture (cis/trans) 110-112 °C at 20 mmHg
at 760 mmHg
Mixture (cis/trans) 219-221 °C (atmospheric
pressure)
cis 55-56 °C at 2 mmHg
trans 108 °C at 20 mmHg
Density Mixture (cis/trans) 1.420 - 1.427 g/mL at 25 °C
Mixture (cis/trans) ~1.42 g/cm?3 at 20 °C
cis 1.4322 g/lcm3 at 10 °C
trans 1.4269 g/cm3 at 16 °C

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental methodologies for measuring the boiling

point and density of liquid compounds like beta-bromostyrene.

Boiling Point Determination using the Thiele Tube

Method

This method is a common and accurate technique for determining the boiling point of a small

quantity of liquid.
Apparatus:

e Thiele tube

e Thermometer (calibrated)

o Capillary tube (sealed at one end)
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Small test tube (fusion tube)
Heating oil (e.g., mineral oil)
Bunsen burner or other heat source

Stand and clamps

Procedure:

A small amount of the beta-bromostyrene sample is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the sample.

The test tube assembly is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is clamped and immersed in the Thiele tube filled with heating oil,
making sure the oil level is above the side arm.

The side arm of the Thiele tube is gently and evenly heated.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed. At this
point, the heat source is removed.

The apparatus is allowed to cool. The boiling point is the temperature at which the stream of
bubbles stops and the liquid just begins to be drawn back into the capillary tube.

Density Determination using a Pychometer

A pycnometer, or specific gravity bottle, is used for precise measurement of the density of a

liquid.

Apparatus:
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e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary)
e Analytical balance

e Thermostatic water bath

e The liquid sample (beta-bromostyrene)

 Distilled water (for calibration)

e Acetone or other volatile solvent (for cleaning and drying)

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an
analytical balance (m_empty).

o The pycnometer is filled with distilled water and placed in a thermostatic water bath at a
specific temperature (e.g., 20 °C) until it reaches thermal equilibrium.

e The stopper is carefully inserted, allowing excess water to exit through the capillary. The
exterior of the pycnometer is wiped dry.

e The mass of the pycnometer filled with water is measured (m_water).
e The pycnometer is emptied, cleaned, and thoroughly dried.

e The pycnometer is then filled with the beta-bromostyrene sample and equilibrated at the
same temperature in the water bath.

o The stopper is inserted, the exterior is dried, and the mass of the pycnometer filled with the
sample is determined (m_sample).

e The density of the beta-bromostyrene is calculated using the following formula:
p_sample = (m_sample - m_empty) / (m_water - m_empty) * p_water

where p_water is the known density of water at the experimental temperature.
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Logical Relationships and Workflows

The following diagrams illustrate key logical workflows relevant to the study of beta-
bromostyrene.

Synthesis of trans-beta-Bromostyrene

Cinnamic Acid N-Bromosuccinimide (NBS)

Bromination

Dibromo Intermediate Base (e.g., Na2CO3)

Debrominative Decarboxylatio

trans-beta-Bromostyrene

Click to download full resolution via product page

Caption: Synthesis of trans-beta-Bromostyrene from Cinnamic Acid.
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Experimental Workflow: Boiling Point Determination

Prepare Sample and Apparatus

Heat Thiele Tube Gently

emperature Increases

Observe Continuous Bubbles

Remove Heat and Cool

iquid Enters Capillary

Record Boiling Point Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Thiele Tube.

« To cite this document: BenchChem. [Physical properties of beta-bromostyrene (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b074151#physical-properties-of-beta-bromostyrene-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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